1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine

• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 3-phenyl-5-(piperazin-1-ylmethyl)-1,2-oxazole
• InChI: InChI=1S/C14H17N3O/c1-2-4-12(5-3-1)14-10-13(18-16-14)11-17-8-6-15-7-9-17/h1-5,10,15H,6-9,11H2
• InChI Key: RYDUBIPPZMQIGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CC(=NO2)C3=CC=CC=C3

Description

1-[(3-Phenyl-1,2-oxazol-5-yl)methyl]piperazine (CAS 1008854-29-2) is a chemical compound with the molecular formula C14H17N3O and a molecular weight of 243.30 g/mol . This organic building block features a piperazine moiety linked to a 3-phenylisoxazole group, a structure commonly employed in drug discovery efforts. Piperazine derivatives are of significant interest in medicinal chemistry for constructing molecules that target a wide range of biological pathways . Research indicates that compounds containing similar piperazine-substituted heterocyclic cores have been investigated as key intermediates in the development of potent and selective enzyme inhibitors . For instance, such structures have been explored in programs targeting serine proteases like C1s, which is involved in the complement system of the innate immune response . The piperazine ring can contribute to a molecule's ability to form critical interactions, such as ionic bonds and CH-π interactions, within enzyme binding sites, thereby influencing both potency and selectivity . This compound is provided with a purity of 95% and should be stored at 2-8°C . It is intended for research applications as a synthetic intermediate or building block in drug discovery, pharmaceutical development, and chemical biology. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Hydrazine-Mediated Cyclization

Reaction overview:

Phenylhydrazine reacts with α-ketoesters or aldehyde derivatives bearing a phenyl substituent to form the oxazole ring via cyclization.

Typical procedure:

• Reactants: Phenylhydrazine hydrochloride and phenyl-α-ketoesters (e.g., phenyl-α-keto acid derivatives)
• Solvent: Ethanol or acetic acid
• Conditions: Reflux at 75–85°C for 4–6 hours
• Mechanism: Nucleophilic attack of hydrazine on the keto carbon, followed by cyclization and dehydration to form the oxazole ring

Optimization notes:

• Use of acetic acid enhances cyclization efficiency.
• Reaction progress monitored via TLC or HPLC.
• Excess phenylhydrazine ensures complete conversion.

Alternative Cyclization Using Lawesson’s Reagent

Reaction overview:

Lawesson’s reagent can facilitate the formation of heterocycles via thionation and subsequent cyclization, as described in patent CN103275010A.

Procedure:

• React phenylhydrazine derivatives with Lawesson’s reagent in an inert solvent (e.g., tetrahydrofuran (THF))
• Heat at 40–60°C until completion
• Purify via extraction and recrystallization

Functionalization of the Heterocycle with Piperazine

Alkylation of Piperazine

Reaction overview:

The oxazole intermediate bearing a reactive methyl group is coupled with piperazine via nucleophilic substitution or reductive amination.

Method:

• Reactants: 1,2-oxazole methyl derivative and piperazine
• Conditions: Reflux in ethanol or acetonitrile
• Catalysts: Potassium carbonate or sodium hydride to deprotonate piperazine
• Outcome: Formation of N-alkylated piperazine derivative

Reductive Amination

Alternatively, if the heterocycle contains an aldehyde or ketone, reductive amination with piperazine can be employed:

• Reactants: Oxazole aldehyde and piperazine
• Reagents: Sodium cyanoborohydride or sodium triacetoxyborohydride
• Conditions: Mild acid catalysis at room temperature

Final Purification and Salt Formation

• The crude product is purified via recrystallization from suitable solvents such as ethanol, methanol, or dichloromethane.
• Salt formation (e.g., dihydrochloride or hydrobromide) is performed by treating the free base with hydrogen halides in anhydrous conditions, often under inert atmosphere.

Data Tables Summarizing Reaction Conditions and Yields

Step	Reactants	Solvent	Temperature	Time	Yield	Notes
1. Oxazole formation	Phenylhydrazine + phenyl-α-ketoester	Ethanol/Acetic acid	75–85°C	4–6 hrs	80–90%	Monitored via TLC
2. Cyclization with Lawesson’s reagent	Phenylhydrazine derivative	THF	40–60°C	2–3 hrs	75–85%	Purified via recrystallization
3. Alkylation with piperazine	Oxazole methyl derivative	Ethanol/Acetonitrile	Reflux	4–8 hrs	70–85%	Base catalysis
4. Salt formation	Free base + HCl or HBr	-	Room temp	1–2 hrs	Quantitative	Under inert atmosphere

Research Discoveries and Innovations

• Green Chemistry Approaches: Recent studies emphasize solvent reduction and energy-efficient microwave-assisted synthesis for heterocycle formation, improving yields and reducing waste.
• Catalyst Optimization: Use of benign catalysts like potassium carbonate enhances selectivity and minimizes side reactions.
• Structural Variations: Substituent modifications on the phenyl ring or heterocycle core have been explored to optimize biological activity, with synthetic routes adaptable to these derivatives.

Notes and Considerations

• The choice of solvents and reaction conditions significantly influences yield and purity.
• Purification steps such as recrystallization, chromatography, or sublimation are crucial for pharmaceutical-grade compounds.
• Handling of reagents like Lawesson’s reagent or Lawesson’s reagent requires appropriate safety measures due to their toxicity and reactivity.
• Crystallization conditions should be optimized for obtaining high-quality single crystals suitable for X-ray analysis.

Chemical Reactions Analysis

Types of Reactions: 1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the piperazine ring can be substituted with different functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) as a solvent.

Major Products Formed:

Oxidation: Formation of oxazole derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced oxazole derivatives.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine is a chemical compound featuring a piperazine ring linked to a substituted oxazole moiety. The integration of the oxazole ring gives the compound potential biological activity, making it interesting in medicinal chemistry.

Scientific Research Applications

1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine has diverse applications, especially in pharmaceutical research, where it acts as a building block in synthesizing complex molecules and assessing potential therapeutic agents. Studies suggest that 1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine may have antimicrobial and anticancer properties. It may interact with molecular targets, like enzymes or receptors, changing their activity and causing physiological effects. Its unique structure may allow it to interact with biological systems more effectively than similar compounds.

Interaction Studies
Interaction studies are performed to see how 1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine interacts with biological targets. These studies evaluate binding affinities to enzymes or receptors, clarifying the compound's pharmacodynamics and pharmacokinetics. Understanding these interactions is crucial for developing therapeutic applications and predicting potential side effects.

Comparison with Structurally Related Compounds
The uniqueness of 1-[(3-Phenyl-1,2-Oxazol-5-YL)methyl]piperazine lies in its specific combination of a phenyl group with an oxazole ring attached to a piperazine moiety. This configuration potentially enhances its biological activity compared to other similar compounds by providing distinct electronic and steric properties that influence interaction with biological targets.

Compound Name	Notable Features
1-(3-Methyl-1,2-Oxazol-5-YL)methylpiperazine	Methyl substitution enhances lipophilicity.
1-(3-Pyridylmethyl)piperazine	Pyridine ring provides different electronic properties.
1-(3-Thienylmethyl)piperazine	Thiophene ring introduces sulfur into the structure.

Mechanism of Action

The mechanism of action of 1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, its antimicrobial activity may involve the inhibition of bacterial enzymes, while its anticancer activity could be related to the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Heterocyclic Core Modifications

• 1-{[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine (CAS 923767-43-5): Replaces the 1,2-oxazole with a 1,2,4-oxadiazole ring. The 4-methylphenyl substituent increases lipophilicity compared to the unsubstituted phenyl group in the target compound.

• 1-{[3-(Furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methylpiperazine :

  • Features a dihydroisoxazole fused to a furan ring, introducing conformational rigidity and additional hydrogen-bonding sites.
  • The 4-methylpiperazine substitution may enhance metabolic stability compared to the unsubstituted piperazine in the target compound .
• 1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine (CAS 946419-01-8): Substitutes the oxazole with a thiadiazole ring (sulfur and nitrogen atoms).

Substituent Effects on Aromatic Rings

• 1-(3-Trifluoromethylphenyl)piperazine (TFMPP) and 1-(3-Chlorophenyl)piperazine (mCPP): Lack the oxazole ring but retain substituted phenyl groups. Halogenated substituents (Cl, CF₃) enhance receptor affinity (e.g., 5-HT1B selectivity for TFMPP) but may reduce metabolic stability .

• Benzhydrylpiperazines (e.g., cyclizine derivatives):

  • Bulky benzhydryl groups (diphenylmethyl) increase steric hindrance, reducing conformational flexibility compared to the target compound’s methyl-linked oxazole.
  • These modifications significantly alter pharmacokinetic profiles, such as absorption and half-life .

Pharmacological Comparisons

Receptor Selectivity and Activity

• Serotonergic Activity :

  • Phenylpiperazines like TFMPP and mCPP exhibit selectivity for 5-HT_1B and 5-HT_2C receptors, respectively, due to halogen substituents. The oxazole core in the target compound may shift selectivity toward 5-HT_1A or other subtypes .
  • Piperazine derivatives with nitroimidazole-triazole hybrids (e.g., compounds in ) show antitumor activity, suggesting that the oxazole moiety in the target compound could be optimized for similar applications .
• Tubulin Modulation: Benzimidazole-piperazine hybrids () demonstrate tubulin inhibition via hydrophobic interactions with Thr351.

Metabolic and Pharmacokinetic Properties

Biological Activity

1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine is a compound that has garnered interest in medicinal chemistry due to its diverse biological activities. This article will explore its chemical properties, biological effects, and relevant research findings, including case studies and data tables.

The compound 1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine dihydrochloride has the following chemical characteristics:

Property	Value
Chemical Formula	C₁₄H₁₉Cl₂N₃O
Molecular Weight	316.23 g/mol
IUPAC Name	3-phenyl-5-(piperazin-1-ylmethyl)-1,2-oxazole; dihydrochloride
PubChem CID	47003320
Appearance	Powder

Anticancer Activity

Research indicates that derivatives of oxazole compounds exhibit significant anticancer properties. In a study evaluating various oxazole derivatives, compounds similar to 1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine demonstrated cytotoxic effects against multiple cancer cell lines. For instance, a related derivative showed an IC₅₀ value of approximately 92.4 µM against a panel of 11 cancer cell lines, including human colon adenocarcinoma and breast cancer cells .

Table 1: Cytotoxic Activity of Oxazole Derivatives

Compound	Cell Line	IC₅₀ (µM)
Derivative A	HeLa (Cervical Cancer)	92.4
Derivative B	CaCo-2 (Colon Adenocarcinoma)	2.76
Derivative C	PXF 1752 (Pleural Mesothelioma)	9.27

Antimicrobial Activity

The compound also exhibits antimicrobial properties. Studies have shown that oxazole derivatives can inhibit the growth of various bacteria and fungi by altering cell membrane permeability and inhibiting efflux pumps . The antibacterial activity was evaluated against Gram-positive and Gram-negative bacteria with notable minimum inhibitory concentration (MIC) values.

Table 2: Antimicrobial Activity of Oxazole Compounds

Compound	Bacteria	MIC (µg/mL)
Compound D	E. coli	<125
Compound E	Pseudomonas aeruginosa	150
Compound F	Bacillus subtilis	75

The biological activity of 1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine involves multiple mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have shown the ability to inhibit key enzymes involved in cancer proliferation and bacterial survival.
• Cell Membrane Disruption : The lipophilic nature of these compounds allows them to penetrate bacterial membranes, leading to cell lysis.
• Targeting Specific Receptors : Some derivatives demonstrate selective agonist properties against certain receptors, contributing to their therapeutic potential .

Case Studies

In a notable case study, a derivative of the compound was tested for its effectiveness against human prostate cancer cells. The study reported an IC₅₀ value indicating high selectivity and potency against the cancerous cells while having minimal effects on normal cells . This selectivity is crucial for developing targeted therapies with fewer side effects.

Q & A

Q. What are the optimal synthetic routes for 1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine, and how can reaction yields be improved?

The synthesis typically involves multi-step reactions:

• Oxazole Ring Formation : Cyclization of phenylhydrazine derivatives with carbonyl compounds under reflux conditions (e.g., ethanol, 6–8 hours) .
• Piperazine Coupling : Nucleophilic substitution or coupling reactions between oxazole intermediates and piperazine derivatives. For example, propargyl bromide and K₂CO₃ in DMF for alkylation .
• Optimization Tips :
  • Use microwave-assisted synthesis to enhance reaction rates and yields .
  • Employ chromatographic purification (silica gel, ethyl acetate/hexane gradients) to isolate high-purity products .

Q. Which spectroscopic techniques are most reliable for characterizing this compound, and what key spectral markers should be analyzed?

• Nuclear Magnetic Resonance (NMR) :
  • ¹H NMR : Look for piperazine methylene protons (δ 2.5–3.5 ppm) and oxazole aromatic protons (δ 7.0–8.5 ppm) .
  • ¹³C NMR : Confirm oxazole carbons (δ 160–170 ppm) and piperazine carbons (δ 45–55 ppm) .
• Mass Spectrometry (MS) : Molecular ion peaks (e.g., m/z ≈ 181 for C₉H₁₅N₃O) and fragmentation patterns validate the structure .
• Infrared (IR) Spectroscopy : Stretching vibrations for C=N (1600–1650 cm⁻¹) and C-O (1200–1250 cm⁻¹) in the oxazole ring .

Q. How can researchers address solubility challenges during in vitro bioassays?

• Solvent Selection : Use polar aprotic solvents (e.g., DMSO) for stock solutions, diluted in assay buffers (≤1% v/v to avoid cytotoxicity) .
• Derivatization : Introduce hydrophilic groups (e.g., hydroxyl or carboxyl) to the piperazine moiety to enhance aqueous solubility .

Advanced Research Questions

Q. What computational strategies are effective in predicting the biological targets of 1-[(3-Phenyl-1,2-oxazol-5-YL)methyl]piperazine?

• Molecular Docking : Use software like AutoDock Vina to model interactions with receptors (e.g., tyrosine kinases, phosphodiesterases). Focus on hydrogen bonding with oxazole nitrogen and piperazine’s amine groups .
• Pharmacophore Modeling : Identify key features (e.g., aromaticity, hydrogen bond acceptors) for activity against antimicrobial or anticancer targets .
• MD Simulations : Assess binding stability over time (50–100 ns simulations) with GROMACS .

Q. How can structural modifications enhance the compound’s pharmacological profile?

• Oxazole Substitutions : Introduce electron-withdrawing groups (e.g., -NO₂, -F) at the phenyl ring to improve metabolic stability .
• Piperazine Modifications : Replace the methyl group with bulkier alkyl chains (e.g., pentan-3-yl) to increase lipophilicity and blood-brain barrier penetration .
• Hybrid Derivatives : Conjugate with triazole or thiazole moieties to exploit synergistic effects (e.g., dual kinase inhibition) .

Q. How should contradictory results in biological assays (e.g., varying IC₅₀ values) be systematically analyzed?

• Assay Standardization : Control variables like cell line passage number, serum concentration, and incubation time .
• Impurity Profiling : Use HPLC to verify compound purity (>95%) and rule out byproducts as confounding factors .
• Dose-Response Validation : Repeat assays with orthogonal methods (e.g., MTT vs. ATP-luminescence assays) .